Cas no 1349715-79-2 ((3-Bromobenzyl)hydrazineDihydrochloride)

• Product Name: (3-Bromobenzyl)hydrazineDihydrochloride
• CAS No: 1349715-79-2
• MF: C₇H₁₁BrCl₂N₂
• MW: 273.985638856888
• MDL: MFCD20233307
• CID: 4586311
• PubChem ID: 56604652
• Update Time: 2025-05-20

(3-Bromobenzyl)hydrazineDihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromobenzyl)hydrazine dihydrochloride
• (3-BROMOBENZYL)HYDRAZINE DIHYDROCHLORIDE
• [(3-BROMOPHENYL)METHYL]HYDRAZINE DIHYDROCHLORIDE
• (3-bromophenyl)methylhydrazine;dihydrochloride
• CS-0156961
• AC3898
• AKOS027386365
• SY048079
• 1349715-79-2
• KS-6886
• (3-Bromobenzyl)hydrazinedihydrochloride
• MFCD20233307
• (3-Bromobenzyl)hydrazineDihydrochloride

• MDL： MFCD20233307
• Inchi： 1S/C7H9BrN2.2ClH/c8-7-3-1-2-6(4-7)5-10-9;;/h1-4,10H,5,9H2;2*1H
• InChI Key： IVHLFBADYQFQDL-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC(Br)=C1)N.Cl.Cl

Computed Properties

• Exact Mass: 271.94827g/mol
• Monoisotopic Mass: 271.94827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (3-Bromobenzyl)hydrazineDihydrochloride

Introduction to (3-Bromobenzyl)hydrazine Dihydrochloride (CAS No. 1349715-79-2)

(3-Bromobenzyl)hydrazine dihydrochloride, also known by its CAS registry number CAS No. 1349715-79-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hydrazine, a nitrogen-rich heterocyclic compound, and is characterized by its brominated benzyl group. The dihydrochloride form indicates the presence of two hydrochloric acid molecules associated with the compound, which is a common way to stabilize hydrazine derivatives for storage and use.

The structure of (3-Bromobenzyl)hydrazine dihydrochloride consists of a benzene ring substituted with a bromine atom at the third position, connected to a hydrazine group via a methylene bridge. This arrangement imparts unique chemical properties to the molecule, making it a valuable tool in various chemical reactions and biological studies. The bromine substituent introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in different chemical environments.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing (3-Bromobenzyl)hydrazine dihydrochloride. One such method involves the reaction of 3-bromobenzaldehyde with hydrazine in the presence of an acid catalyst, followed by protonation to form the dihydrochloride salt. This approach not only enhances the yield but also ensures high purity, which is crucial for applications in drug discovery and material science.

In terms of applications, (3-Bromobenzyl)hydrazine dihydrochloride has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly those with antitumor and antimicrobial properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with cancer cell proliferation, making it a promising candidate for anticancer drug development.

Beyond medicinal chemistry, (3-Bromobenzyl)hydrazine dihydrochloride has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and surface area, making them ideal for gas storage and catalytic applications.

Recent research has also highlighted the potential of (3-Bromobenzyl)hydrazine dihydrochloride in click chemistry reactions. The compound's reactivity under mild conditions allows for efficient formation of new chemical bonds, enabling the rapid assembly of complex molecular architectures. This property has been leveraged in the development of novel sensors and diagnostic tools for detecting environmental pollutants and disease biomarkers.

In conclusion, (3-Bromobenzyl)hydrazine dihydrochloride (CAS No. 1349715-79-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an essential tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across various fields is expected to grow significantly.